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This document provides detailed application notes and protocols for conducting kinetic studies
on the release of hydrogen from ammonia borane (NHsBHs). Ammonia borane is a
promising hydrogen storage material due to its high hydrogen content (19.6 wt%) and stability.
[1][2] Understanding the kinetics of hydrogen release is crucial for the development of efficient
and practical hydrogen storage and delivery systems.

The primary methods for hydrogen release from ammonia borane are thermal decomposition,
catalytic dehydrogenation, and hydrolysis.[2] This document will cover the kinetic analysis and
experimental protocols for each of these methods.

Thermal Decomposition of Ammonia Borane

Thermal decomposition, or thermolysis, involves heating ammonia borane to induce the
release of hydrogen. This process typically occurs in multiple steps at elevated temperatures.
The dehydrogenation of neat ammonia borane generally starts at temperatures around 90-
110°C.[3][4]

Kinetic Parameters

The thermal decomposition of ammonia borane is a complex process, and its kinetics can be
influenced by factors such as heating rate and the presence of additives. The activation energy
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(Ea) for the initial dehydrogenation step of pure ammonia borane has been reported to be as
high as 168 kJ mol~=1.[5]

Key Kinetic o
Method Conditions Reference
Parameters
Thermal Solid-state, non-
N Ea: ~168 kJ mol~t ) [5]
Decomposition isothermal
Thermal L
. ) ) Reduced activation
Decomposition with Si Isothermal, 90-150°C [6]

_ energy
Nanoparticles

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Thermogravimetric analysis is a fundamental technique to study the thermal decomposition of
ammonia borane by monitoring its mass loss as a function of temperature.

Objective: To determine the onset temperature of decomposition and the mass loss associated
with hydrogen release.

Materials:

e Ammonia Borane (NH3BHs)

e TGA Instrument

 Inert gas (e.g., Argon or Nitrogen)
Procedure:

o Place a small, accurately weighed sample of ammonia borane (typically 1-5 mg) into a TGA
crucible.

e Place the crucible in the TGA furnace.
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e Purge the furnace with an inert gas at a constant flow rate (e.g., 50 ml/min) to provide an
inert atmosphere.[6]

e Heat the sample from room temperature to a final temperature (e.g., 250°C) at a constant
heating rate (e.g., 3°C/min).[6]

» Record the mass loss of the sample as a function of temperature.

e The resulting TGA curve will show distinct steps corresponding to mass loss events, which
primarily correspond to the release of hydrogen. The derivative of the TGA curve (DTG) can
be used to identify the temperatures of maximum decomposition rates.

Catalytic Dehydrogenation of Ammonia Borane

The use of catalysts can significantly lower the temperature required for hydrogen release and
improve the reaction kinetics.[4][7] Various transition metal-based catalysts, particularly those
based on ruthenium, have been shown to be effective.[7]

Kinetic Parameters

Catalytic dehydrogenation can proceed at near-ambient temperatures. The reaction kinetics
are often studied by measuring the rate of hydrogen evolution over time.

Apparent )
L Reaction .
Catalyst Activation Conditions Reference
Order
Energy (Ea)
Varied from
o positive to
Similar for a _ _ Methanol
) negative with )
Ru/C series of _ _ solvent, semi- [7]
increasing AB
catalysts ] batch reactor
concentration for
Ru/TiO2
) Isothermal
Nano-nickel - - N [8]
decomposition
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Experimental Protocol: Isothermal Hydrogen Release
Measurement

This protocol describes the measurement of hydrogen released from a solution of ammonia
borane in the presence of a heterogeneous catalyst.

Objective: To determine the rate of hydrogen release and calculate kinetic parameters such as
the turnover frequency (TOF).

Materials:

Ammonia Borane (NH3BH3)

o Heterogeneous Catalyst (e.g., Ru/C)

e Solvent (e.g., methanol or an ionic liquid)[7][9]

o Reaction flask (two-neck round bottom flask)

o Magnetic stirrer and stir bar

o Constant temperature bath

e Gas burette or mass flow controller to measure the volume of evolved gas
¢ Inert gas supply (e.g., Argon)

Procedure:

Place a known amount of the catalyst into the reaction flask.

Add a magnetic stir bar to the flask.

Seal the flask and purge with an inert gas.

Inject a known volume of the solvent into the flask and allow it to reach thermal equilibrium in
the constant temperature bath with stirring.
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» Prepare a stock solution of ammonia borane in the same solvent of a known concentration.

« Inject a specific volume of the ammonia borane solution into the reaction flask to initiate the
reaction.

o Immediately start monitoring the volume of hydrogen gas evolved over time using a gas
burette or a mass flow controller.

» Record the volume of hydrogen released at regular time intervals until the reaction ceases.

e The initial rate of hydrogen release can be determined from the slope of the initial linear
portion of the volume vs. time plot.

o Repeat the experiment at different temperatures to determine the activation energy using the
Arrhenius equation.

Hydrolysis of Ammonia Borane

Ammonia borane can react with water in a hydrolysis reaction to release hydrogen. This
reaction is typically slow but can be significantly accelerated by catalysts.[2] Ideally, one mole
of ammonia borane reacts with two moles of water to produce three moles of hydrogen.[2]

Kinetic Parameters

The hydrolysis of ammonia borane is often studied in the presence of a catalyst to achieve
practical hydrogen release rates. A Langmuir-Hinshelwood kinetic model is often used to
describe the reaction on a catalyst surface.[10][11]

o Adsorption
Activation .
Catalyst Energy Conditions Reference
Energy (Ea)
(AHads)
-42.3 +0.33 kJ Aqueous
Ru/C 76 + 0.1 kJ mol-1 _ [11]
mol—? solution, 16-55°C
Cu-MOF-74 32.1 kJ mol~—t - Aqueous solution  [12]
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Experimental Protocol: Catalytic Hydrolysis in a Batch
Reactor

This protocol outlines the procedure for studying the kinetics of ammonia borane hydrolysis
using a solid catalyst in an aqueous solution.

Objective: To measure the rate of hydrogen production from the hydrolysis of ammonia borane
and determine the reaction kinetics.

Materials:

Ammonia Borane (NH3BH3)

o Deionized Water

e Solid Catalyst (e.g., Ru/C)

o Reaction vessel (e.g., a jacketed glass reactor)
o Magnetic stirrer and stir bar

o Constant temperature water circulator

e Gas collection apparatus (e.g., gas burette)

e pH meter (optional)

Procedure:

Add a known mass of the catalyst to the reaction vessel.

Add a specific volume of deionized water and the magnetic stir bar.

Seal the reactor and connect it to the gas collection apparatus.

Use the water circulator to bring the reactor to the desired reaction temperature (e.g., 25°C).

Dissolve a known amount of ammonia borane in a small amount of deionized water.
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 Inject the ammonia borane solution into the reactor to start the hydrolysis reaction, ensuring
vigorous stirring to suspend the catalyst particles.

e Monitor and record the volume of hydrogen evolved over time.
e The reaction is complete when no more gas is evolved.
e The rate of reaction can be determined from the rate of hydrogen evolution.

o To investigate the effect of reactant concentrations, vary the initial concentrations of
ammonia borane and the amount of catalyst.

o Perform experiments at different temperatures to calculate the activation energy.

Visualizations
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Caption: Workflow for Thermal Decomposition Analysis using TGA.
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Caption: Workflow for Catalytic Dehydrogenation Kinetics.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.benchchem.com/product/b087494?utm_src=pdf-body-img
https://www.benchchem.com/product/b087494?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

System Preparation Hydrolysis Reaction Data Processing

Add Catalyst and Water to Reactor Set Reaction Temperature Inject Aqueous Ammonia Borane Measure Volume of Hz Evolved Plot Hz Volume vs. Time }—> Calculate Reaction Rate

Click to download full resolution via product page

Caption: Workflow for Ammonia Borane Hydrolysis Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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